5-(2-Chloro-5-methoxycarbonylphenyl)-2-formylphenol, 95%

• IUPAC Name: methyl 4-chloro-3-(4-formyl-3-hydroxyphenyl)benzoate
• InChI: InChI=1S/C15H11ClO4/c1-20-15(19)10-4-5-13(16)12(6-10)9-2-3-11(8-17)14(18)7-9/h2-8,18H,1H3
• InChI Key: RLDFRBINUXHACJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)Cl)C2=CC(=C(C=C2)C=O)O
• Molecular Formula: C15H11ClO4
• DSSTOX Substance ID: DTXSID40685355
• Molecular Weight: 290.70 g/mol
• CAS RN: 1261950-46-2

Description

5-(2-Chloro-5-methoxycarbonylphenyl)-2-formylphenol, 95% (5-CMF-95) is a chemical compound used in various scientific research applications. 5-CMF-95 is a member of the carbonylphenyl family, which is a class of compounds that are known for their ability to interact with biological systems. 5-CMF-95 is a white solid substance with a molecular weight of 256.6 g/mol and a melting point of 78-80°C. It has a high purity level of 95% and is soluble in both water and organic solvents.

Mechanism of Action

The mechanism of action of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-formylphenol, 95% is not fully understood, but it is known to interact with biological systems by forming complexes with certain proteins and enzymes. This interaction is believed to be responsible for the physiological and biochemical effects of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-formylphenol, 95%.
Biochemical and Physiological Effects
5-(2-Chloro-5-methoxycarbonylphenyl)-2-formylphenol, 95% has been found to have several biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the metabolism of drugs, as well as to inhibit the activity of enzymes involved in the metabolism of fatty acids. Additionally, 5-(2-Chloro-5-methoxycarbonylphenyl)-2-formylphenol, 95% has been found to have anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

The main advantages of using 5-(2-Chloro-5-methoxycarbonylphenyl)-2-formylphenol, 95% in laboratory experiments are its high purity level and its ability to interact with biological systems. Additionally, 5-(2-Chloro-5-methoxycarbonylphenyl)-2-formylphenol, 95% is relatively easy to synthesize and is relatively inexpensive. However, there are some limitations to using 5-(2-Chloro-5-methoxycarbonylphenyl)-2-formylphenol, 95% in laboratory experiments. For example, the mechanism of action of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-formylphenol, 95% is not fully understood, so it is difficult to predict its effects in certain situations. Additionally, 5-(2-Chloro-5-methoxycarbonylphenyl)-2-formylphenol, 95% is not approved for use in humans or animals, so it cannot be used in clinical trials.

Future Directions

Future research on 5-(2-Chloro-5-methoxycarbonylphenyl)-2-formylphenol, 95% should focus on gaining a better understanding of its mechanism of action and its effects on biological systems. Additionally, research should be conducted to determine the potential therapeutic applications of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-formylphenol, 95%, such as its potential use as an anti-inflammatory or anti-cancer agent. Additionally, research should be conducted to determine the potential side effects and toxicity of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-formylphenol, 95% in humans and animals. Finally, research should be conducted to determine the potential industrial applications of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-formylphenol, 95%, such as its potential use as a food additive.

Synthesis Methods

The synthesis of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-formylphenol, 95% is a multi-step process that involves the reaction of 2-chloro-5-methoxycarbonylphenol with formaldehyde in the presence of an acid catalyst. The reaction is carried out at 60-80°C and the product is then purified by recrystallization. The product is then dried and the purity is tested to ensure it is at least 95% pure.

Scientific Research Applications

5-(2-Chloro-5-methoxycarbonylphenyl)-2-formylphenol, 95% has been used in a variety of scientific research applications. It has been used to study the effects of different drugs on the human body, as well as to study the effects of different environmental factors on the human body. Additionally, 5-(2-Chloro-5-methoxycarbonylphenyl)-2-formylphenol, 95% has been used in studies of the metabolism of different compounds, as well as studies of the effects of different compounds on the human body.